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Compound of Interest

Compound Name:
5-(Dimethylamino)-3(2H)-

pyridazinone

Cat. No.: B1315522 Get Quote

Essential Safety and Handling Guide for 5-
(Dimethylamino)-3(2H)-pyridazinone
This guide provides critical safety, handling, and disposal information for 5-
(Dimethylamino)-3(2H)-pyridazinone, tailored for laboratory and drug development

professionals. The following procedures are based on the safety data sheet for the

hydrochloride salt of this compound and represent best practices for minimizing exposure and

ensuring a safe working environment.

Hazard Summary
5-(Dimethylamino)-3(2H)-pyridazinone hydrochloride is classified as a hazardous substance.

The primary routes of exposure are inhalation, eye contact, skin contact, and ingestion.[1]

Contact can cause skin and serious eye irritation, as well as respiratory irritation.[1]

Hazard Statement GHS Classification

Causes skin irritation H315

Causes serious eye irritation H319

May cause respiratory irritation H335
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling 5-
(Dimethylamino)-3(2H)-pyridazinone. The following table summarizes the recommended

PPE.
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Glasses & Face Shield

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles are

mandatory.[2] A face shield

should be worn over safety

glasses if there is a risk of

splashing.[2][3]

Hand Protection Chemical-resistant gloves

Nitrile gloves are suitable for

short-term protection.[4]

Gloves should be inspected

before use and changed

immediately upon

contamination.[4][5] For

prolonged or high-risk tasks,

consider double gloving.[4]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and kept fully

buttoned to maximize skin

coverage.[2] Clothing worn

underneath should be made of

natural fibers like cotton.[3][4]

Foot Protection Closed-toe Shoes

Shoes that fully cover the foot

are required.[3][4] Perforated

shoes, sandals, and open-toed

footwear are not permitted in

the laboratory.[4]

Respiratory Protection Respirator Work should be conducted in a

well-ventilated area, preferably

within a chemical fume hood.

[1] If ventilation is inadequate

or dust/aerosols are

generated, a NIOSH-approved
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respirator may be necessary.

[3]

Safe Handling Protocol
Preparation:

Ensure the work area, preferably a chemical fume hood, is clean and uncluttered.

Verify that all necessary PPE is available, inspected for integrity, and worn correctly.[4]

Locate the nearest safety shower and eyewash station before beginning work.

Have appropriate spill containment materials readily available.

Handling:

Avoid direct contact with the skin, eyes, and clothing.[1][6]

Do not breathe dust, fumes, or vapors.[1][6]

Use only in a well-ventilated area or a chemical fume hood.[1]

Keep the container tightly closed when not in use.[1]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][4]

Decontaminate the work surface and any equipment used.

Remove and properly dispose of contaminated PPE.

Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.[1]
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Waste Characterization and Segregation:

Collect all waste containing 5-(Dimethylamino)-3(2H)-pyridazinone in a designated,

properly labeled, and sealed container.

Do not mix with other waste streams unless compatible.

Container Management:

Use containers that are in good condition and compatible with the chemical.

Keep waste containers closed except when adding waste.

Store waste containers in a designated, well-ventilated, and secure area.

Disposal:

Dispose of contents and container in accordance with all local, state, and federal regulations.

[1][6] This should be done through an approved waste disposal plant.[1]

Do not allow the product to enter drains, waterways, or soil.[1]

First Aid Measures
If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor if you feel unwell.[1]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[6] Call a poison center or doctor if you

feel unwell.
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Workflow for Safe Handling of 5-(Dimethylamino)-3(2H)-pyridazinone
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Caption: Safe handling workflow for 5-(Dimethylamino)-3(2H)-pyridazinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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